Cas no 1349716-08-0 ([3-(5-methoxyindol-1-yl)phenyl]methanol)

• Product Name: [3-(5-methoxyindol-1-yl)phenyl]methanol
• CAS No: 1349716-08-0
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 6361472
• PubChem ID: 56604522
• Update Time: 2025-10-30

[3-(5-methoxyindol-1-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(5-methoxyindol-1-yl)phenyl]methanol
• 3-(5-Methoxy-1H-indol-1-yl)benzyl alcohol
• (3-(5-Methoxy-1H-indol-1-yl)phenyl)methanol
• 1349716-08-0
• [3-(5-methoxy-1H-indol-1-yl)phenyl]methanol

• MDL： MFCD20233215
• Inchi： 1S/C16H15NO2/c1-19-15-5-6-16-13(10-15)7-8-17(16)14-4-2-3-12(9-14)11-18/h2-10,18H,11H2,1H3
• InChI Key： IBEOZFVFRNYWFB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N2C3=C(C=C(OC)C=C3)C=C2)=C1)O

Computed Properties

• Exact Mass: 253.110278721g/mol
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on [3-(5-methoxyindol-1-yl)phenyl]methanol

Introduction to Compound CAS No.1349716-08-0: [3-(5-Methoxyindol-1-yl)phenyl]methanol

[3-(5-Methoxyindol-1-yl)phenyl]methanol, identified by the CAS registry number 1349716-08-0, is a biologically active compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical synthesis. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule consists of a methoxyindole moiety attached to a phenyl group via a methylene bridge, making it a unique member of the indole family.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The presence of the methoxy group in the indole ring further enhances the compound's pharmacological properties by modulating its electronic and steric characteristics. This modification not only improves bioavailability but also increases the compound's selectivity towards specific biological targets.

The synthesis of [3-(5-methoxyindol-1-yl)phenyl]methanol involves a multi-step process that typically begins with the preparation of 5-methoxyindole. This intermediate is then subjected to various coupling reactions to introduce the phenylmethanol moiety. The choice of reagents and reaction conditions plays a crucial role in ensuring high yields and maintaining the integrity of the compound's structure. Researchers have explored green chemistry approaches to optimize this synthesis, reducing environmental impact while maintaining product quality.

In terms of biological activity, [3-(5-methoxyindol-1-yl)phenyl]methanol has shown promising results in vitro assays targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases. Additionally, preliminary studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a potential candidate for anticancer drug development.

The structural uniqueness of [3-(5-methoxyindol-1-yl)phenyl]methanol also makes it an attractive scaffold for further chemical modifications. By altering substituents on the indole or phenyl rings, researchers can explore a wide range of biological activities and optimize the compound's therapeutic potential. Such modifications could lead to the discovery of novel lead compounds for treating various diseases.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of [3-(5-methoxyindol-1-yl)phenyl]methanol. These methods provide detailed insights into the compound's molecular architecture, ensuring its reliability for both research and potential commercial applications.

In conclusion, [3-(5-methoxyindol-1-yl)phenyl]methanol represents a valuable addition to the arsenal of bioactive compounds available for drug discovery. Its unique structure, coupled with promising biological activities, positions it as a key player in future research endeavors aimed at developing innovative therapeutic agents.